1-[6-(2-fluorophenoxy)hexyl]piperidine

• IUPAC Name: 1-[6-(2-fluorophenoxy)hexyl]piperidine
• InChI: InChI=1S/C17H26FNO/c18-16-10-4-5-11-17(16)20-15-9-2-1-6-12-19-13-7-3-8-14-19/h4-5,10-11H,1-3,6-9,12-15H2
• InChI Key: PVLQXRKHEKGZBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCCCCOC2=CC=CC=C2F
• Molecular Formula: C17H26FNO
• Molecular Weight: 279.4 g/mol

Description

1-[6-(2-fluorophenoxy)hexyl]piperidine, also known as FPHP, is a synthetic compound that belongs to the class of piperidine derivatives. It has been widely studied for its potential applications in various fields, including medicinal chemistry and neuroscience.

Mechanism of Action

The mechanism of action of 1-[6-(2-fluorophenoxy)hexyl]piperidine involves its binding to the sigma-1 receptor, which is a transmembrane protein that is widely expressed in the central and peripheral nervous systems. It has been shown to modulate various ion channels and receptors, including voltage-gated calcium channels, NMDA receptors, and GABA receptors. This compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation, and by promoting neuronal survival and regeneration.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including neuroprotection, anti-inflammatory effects, and modulation of ion channels and receptors. It has been shown to reduce oxidative stress and inflammation in various cell types, including neurons and glial cells. This compound has also been shown to modulate ion channels and receptors, including voltage-gated calcium channels, NMDA receptors, and GABA receptors, which are involved in various physiological processes, including neurotransmitter release and synaptic plasticity.

Advantages and Limitations for Lab Experiments

1-[6-(2-fluorophenoxy)hexyl]piperidine has several advantages for lab experiments, including its high affinity for the sigma-1 receptor, its neuroprotective effects, and its potential as a therapeutic agent for various neurological disorders. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research on 1-[6-(2-fluorophenoxy)hexyl]piperidine, including further studies on its mechanism of action, its potential as a therapeutic agent for various neurological disorders, and its toxicity and safety in humans. Future studies could also focus on developing new derivatives of this compound with improved efficacy and safety profiles, and on exploring the potential of this compound as a tool for studying the sigma-1 receptor and its role in various physiological and pathological processes.

Scientific Research Applications

1-[6-(2-fluorophenoxy)hexyl]piperidine has been studied extensively for its potential applications in medicinal chemistry and neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological and pathological processes, including neuroprotection, neurodegeneration, and pain perception. This compound has also been studied for its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.